Cas no 2171419-26-2 (2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid)
2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid
- 2171419-26-2
- EN300-1579150
- 2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid
-
- Inchi: 1S/C27H32N2O5/c1-17(2)24(15-25(30)29-13-7-8-18(29)14-26(31)32)28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,7-8,13-16H2,1-2H3,(H,28,33)(H,31,32)/t18?,24-/m1/s1
- InChI Key: UGSMQDDXDKRQAJ-VCUSLETLSA-N
- SMILES: O=C(C[C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 95.9Ų
2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1579150-50mg |
2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid |
2171419-26-2 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1579150-100mg |
2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid |
2171419-26-2 | 100mg |
$2963.0 | 2023-09-24 | ||
| Enamine | EN300-1579150-250mg |
2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid |
2171419-26-2 | 250mg |
$3099.0 | 2023-09-24 | ||
| Enamine | EN300-1579150-500mg |
2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid |
2171419-26-2 | 500mg |
$3233.0 | 2023-09-24 | ||
| Enamine | EN300-1579150-1000mg |
2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid |
2171419-26-2 | 1000mg |
$3368.0 | 2023-09-24 | ||
| Enamine | EN300-1579150-2500mg |
2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid |
2171419-26-2 | 2500mg |
$6602.0 | 2023-09-24 | ||
| Enamine | EN300-1579150-5000mg |
2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid |
2171419-26-2 | 5000mg |
$9769.0 | 2023-09-24 | ||
| Enamine | EN300-1579150-10000mg |
2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid |
2171419-26-2 | 10000mg |
$14487.0 | 2023-09-24 | ||
| Enamine | EN300-1579150-0.05g |
2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid |
2171419-26-2 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1579150-0.1g |
2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl}acetic acid |
2171419-26-2 | 0.1g |
$2963.0 | 2023-05-23 |
2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid
Comprehensive Analysis of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171419-26-2)
The compound 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171419-26-2) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a pyrrolidine backbone and an Fmoc-protecting group, makes it a critical building block for designing novel bioactive peptides and small-molecule drugs. This article delves into its chemical properties, applications, and relevance in modern drug discovery, addressing frequently searched topics such as "Fmoc-amino acid applications" and "peptide synthesis techniques."
One of the standout features of CAS No. 2171419-26-2 is its role in solid-phase peptide synthesis (SPPS), a technique dominating current biopharmaceutical research. The Fmoc group in this compound ensures selective deprotection under mild conditions, a requirement for synthesizing complex peptides with high purity. Researchers often search for "Fmoc vs. Boc protection" or "best practices for SPPS," highlighting the importance of such derivatives in optimizing yield and minimizing side reactions. Additionally, its chiral center (3R configuration) contributes to stereoselective synthesis, a hot topic in asymmetric catalysis and drug design.
Beyond peptide synthesis, 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid has garnered attention in medicinal chemistry for its potential in targeting protein-protein interactions (PPIs). PPIs are a focal point in cancer therapy and neurodegenerative disease research, with users frequently querying "PPI inhibitors 2024" or "peptide-based therapeutics." The compound’s pyrrolidine-acetic acid moiety may enhance binding affinity to specific biological targets, aligning with trends in structure-activity relationship (SAR) studies.
From a technical perspective, the compound’s solubility in organic solvents like DMF and dichloromethane makes it compatible with automated synthesis platforms, addressing common search queries such as "peptide synthesis solvent selection." Its molecular weight (MW: 454.52 g/mol) and stability under inert atmospheres are also frequently discussed in forums on "handling Fmoc-amino acids." These properties underscore its utility in high-throughput screening (HTS) and combinatorial chemistry.
In conclusion, CAS No. 2171419-26-2 exemplifies the intersection of organic chemistry and biotechnology, catering to evolving demands in drug discovery and biomaterials. Its alignment with trending topics like "green chemistry in peptide synthesis" and "AI-driven molecular design" further enhances its relevance. For researchers exploring "custom peptide modifications" or "non-natural amino acids," this compound offers a versatile toolkit for innovation.
2171419-26-2 (2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)